2-(3-Methylbutan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-(3-methylbutan-2-yl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C13H20N2O2/c1-8(2)9(3)11-12(13(16)17)15-7-5-4-6-10(15)14-11/h8-9H,4-7H2,1-3H3,(H,16,17)
• Standard InChI Key: PKZCPVNZFBBZJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C1=C(N2CCCCC2=N1)C(=O)O

Introduction

Structural and Chemical Characterization

Table 1: Comparative Molecular Properties of Imidazo[1,2-a]pyridine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure Modifications
Target Compound	C₁₃H₂₀N₂O₂	236.31	3-Methylbutan-2-yl, carboxylic acid
Ethyl Ester Analog	C₁₅H₂₄N₂O₂	264.36	3-Methylbutan-2-yl, ethyl ester
Parent Compound (No Substituents)	C₈H₆N₂O₂	162.15	Unsubstituted imidazo[1,2-a]pyridine

Stereochemical and Electronic Properties

The tetrahydro configuration (5H,6H,7H,8H) introduces conformational flexibility, which modulates electronic interactions between the aromatic core and substituents. The carboxylic acid group enhances polarity, enabling hydrogen bonding with biological targets, while the branched 3-methylbutan-2-yl group contributes to hydrophobic interactions.

Synthesis and Manufacturing

Synthetic Routes

The synthesis typically involves a Fischer indole synthesis-inspired approach:

• Core Formation: Cyclohexanone derivatives react with phenylhydrazine hydrochloride under acidic conditions to form the imidazo[1,2-a]pyridine scaffold.

• Substituent Introduction: The 3-methylbutan-2-yl group is introduced via alkylation or Grignard reactions.

• Carboxylic Acid Functionalization: Ester intermediates (e.g., ethyl or methyl esters) are hydrolyzed under basic conditions to yield the final carboxylic acid.

Key Reaction Conditions:

• Catalysts: Lewis acids (e.g., ZnCl₂) for cyclization.

• Solvents: Ethanol or dichloromethane for intermediate steps.

• Temperature: Reactions often proceed at reflux (70–100°C).

Industrial-Scale Production

Industrial protocols prioritize continuous flow reactors to optimize yield and purity. Automated systems monitor reaction parameters (pH, temperature) to ensure batch consistency.

Biological and Pharmacological Profile

Mechanism of Action

The carboxylic acid group engages in hydrogen bonding with enzymatic active sites, potentially inhibiting targets like kinases or proteases. The hydrophobic 3-methylbutan-2-yl group enhances membrane permeability, facilitating intracellular uptake.

Analytical Characterization

Spectroscopic Techniques

• NMR Spectroscopy: ¹H and ¹³C NMR confirm substituent positions and ring saturation.

• Mass Spectrometry: High-resolution MS (HRMS) validates molecular weight and fragmentation patterns.

Applications and Comparative Analysis

Pharmaceutical Development

The compound serves as a lead structure for drug candidates targeting infectious diseases and oncology. Its ester derivatives (e.g., ethyl and methyl esters) are prodrug candidates with improved bioavailability.

Comparison with Structural Analogs

• Ethyl Ester Analog: Higher lipophilicity (logP ≈ 2.1) enhances blood-brain barrier penetration but reduces aqueous solubility.

• Parent Compound: Lacking substituents, it exhibits weaker biological activity but serves as a synthetic precursor.